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Compound of Interest

Compound Name: 3-(2-Thienyl)-L-alanine

Cat. No.: B7771492 Get Quote

An In-depth Examination of Physical Characteristics and Stability

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-(2-Thienyl)-L-alanine powder. Tailored for researchers, scientists, and

professionals in drug development, this document details the compound's key characteristics,

stability profile, and relevant experimental methodologies.

Introduction
3-(2-Thienyl)-L-alanine is a non-proteinogenic amino acid, an analogue of phenylalanine

where the phenyl group is replaced by a thienyl group. This substitution imparts unique

properties, making it a valuable building block in peptide synthesis and a competitive inhibitor

of phenylalanine hydroxylase.[1][2] Its distinct structure is leveraged in the development of

novel therapeutics and as a research tool in biochemistry and medicinal chemistry.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 3-(2-Thienyl)-L-alanine powder are

summarized below. These properties are crucial for its handling, formulation, and application in

various experimental settings.
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Property Value References

Appearance
White to off-white powder or

crystals
[3]

Molecular Formula C₇H₉NO₂S

Molecular Weight 171.22 g/mol

Melting Point
255-263 °C (with

decomposition)
[4][5]

Optical Activity
[α]20/D −30.5±1.5°, c = 1% in

H₂O
[5]

CAS Number 22951-98-8

Solubility Profile
The solubility of 3-(2-Thienyl)-L-alanine is a critical parameter for its use in aqueous and

organic media. The compound exhibits limited solubility in water, which can be enhanced with

sonication.

Solvent Solubility References

Water
Slightly soluble; ≥ 5 mg/mL

(29.20 mM)
[3]

Stability and Storage
Proper storage and handling are essential to maintain the integrity of 3-(2-Thienyl)-L-alanine
powder.

Recommended Storage Conditions:

Powder: For long-term storage, it is recommended to store the powder at -20°C for up to 3

years or at 4°C for up to 2 years.[3]
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In Solvent: Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to

1 month.[3]

Degradation: While specific degradation pathways are not extensively detailed in the literature,

like other amino acids, 3-(2-Thienyl)-L-alanine may be susceptible to oxidation and photolytic

degradation. Therefore, it is advisable to store the compound protected from light.

Experimental Protocols
The following are generalized experimental protocols applicable for determining the physical

characteristics and stability of 3-(2-Thienyl)-L-alanine.

Melting Point Determination (Capillary Method)
This method is a standard procedure for determining the melting point of a crystalline solid.[6]

[7][8]

Procedure:

Ensure the 3-(2-Thienyl)-L-alanine powder is dry and finely pulverized.

Pack a small amount of the powder into a capillary tube to a height of 2-3 mm.

Place the capillary tube in a melting point apparatus.

Heat the apparatus at a moderate rate until the temperature is approximately 15-20°C below

the expected melting point.

Decrease the heating rate to 1-2°C per minute.

Record the temperature at which the first liquid droplet appears and the temperature at

which the entire sample becomes liquid. This range is the melting point.

Aqueous Solubility Determination (Visual Inspection
Method)
This protocol provides a straightforward method for estimating the solubility of 3-(2-Thienyl)-L-
alanine in water.[9][10]
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Procedure:

Weigh a precise amount of 3-(2-Thienyl)-L-alanine powder.

Add a measured volume of purified water to a clear vial containing the powder.

Vortex the mixture for 1-2 minutes.

If the solid does not dissolve, sonicate the mixture for up to 5 minutes.

Visually inspect the solution against a dark background for any undissolved particles.

If the powder has completely dissolved, the solubility is at least the concentration prepared. If

not, the process can be repeated with a larger volume of solvent to determine the saturation

point.

Biological Activity and Applications
Inhibition of Phenylalanine Hydroxylase
3-(2-Thienyl)-L-alanine acts as a competitive inhibitor of phenylalanine hydroxylase (PAH), the

enzyme responsible for converting phenylalanine to tyrosine.[1][2] This inhibition is a key

aspect of its biological activity.

Normal Enzymatic Reaction

Competitive Inhibition

Phenylalanine
(Substrate)

Phenylalanine
Hydroxylase (PAH)

 Binds to
active site Tyrosine

(Product)

 Catalyzes
conversion

3-(2-Thienyl)-L-alanine
(Inhibitor)

Phenylalanine
Hydroxylase (PAH)

 Binds to
active site No Tyrosine

Formation

 Blocks
reaction
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Click to download full resolution via product page

Mechanism of Phenylalanine Hydroxylase Inhibition.

Solid-Phase Peptide Synthesis
3-(2-Thienyl)-L-alanine is a valuable building block in solid-phase peptide synthesis (SPPS),

particularly using Fmoc chemistry. It allows for the incorporation of a non-canonical amino acid

into peptide chains, enabling the synthesis of novel peptides with unique properties.[11][12][13]

[14][15]
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Start with Resin Support

1. Attach First
Protected Amino Acid
(e.g., Fmoc-AA-OH)

2. Fmoc Deprotection
(Piperidine in DMF)

Wash

3. Couple Fmoc-3-(2-Thienyl)-L-alanine
(Activation with HCTU/DIC)

Wash

4. Repeat Deprotection
and Coupling Cycles

5. Cleavage from Resin
and Side-Chain Deprotection (TFA)

6. Purify Peptide

Click to download full resolution via product page

Fmoc-based Solid-Phase Peptide Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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